Cas no 1219907-05-7 (3-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole)

• Product Name: 3-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole
• CAS No: 1219907-05-7
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 6584865
• PubChem ID: 49675857
• Update Time: 2025-08-05

3-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole
• F5493-0642
• 1219907-05-7
• AKOS024511053
• 3-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole
• 1H-indol-3-yl-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone
• VU0645195-1
• (1H-indol-3-yl)(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone

• Inchi： 1S/C17H18N4OS/c1-11-19-20-16(23-11)12-5-4-8-21(10-12)17(22)14-9-18-15-7-3-2-6-13(14)15/h2-3,6-7,9,12,18H,4-5,8,10H2,1H3
• InChI Key： QKGHYXPYRFGZTC-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CN(C(C2=CNC3C=CC=CC2=3)=O)CCC1

Computed Properties

• Exact Mass: 326.12013238g/mol
• Monoisotopic Mass: 326.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.1Ų

Additional information on 3-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole

Introduction to Compound with CAS No 1219907-05-7 and Product Name: 3-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole

The compound with the CAS number 1219907-05-7 and the product name 3-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates key pharmacophoric elements that contribute to its unique chemical and biological properties.

At the core of this compound's structure is a piperidine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom. Piperidine derivatives are well-known for their role in medicinal chemistry, often serving as crucial components in drug molecules due to their ability to enhance bioavailability and interact with biological targets. In this particular compound, the piperidine ring is further functionalized with a carbonyl group at the 1-position, which can participate in various chemical reactions and interactions, enhancing its potential as a building block for more complex drug candidates.

The other critical component of this molecule is the 5-methyl-1,3,4-thiadiazole moiety. Thiadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of the 5-methyl group in this thiadiazole ring introduces additional steric and electronic effects that can modulate the compound's interactions with biological targets. This modification has been strategically incorporated to fine-tune the pharmacological profile of the molecule, making it a promising candidate for further development.

The indole moiety at the 1-position of the carbonyl group adds another layer of complexity to the compound's structure. Indole derivatives are extensively studied in medicinal chemistry due to their wide range of biological activities, including those related to neurotransmitter systems and cancer therapy. The combination of the indole ring with the piperidine and thiadiazole units creates a multifaceted pharmacophore that could potentially target multiple pathways simultaneously.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional molecules in drug discovery. The structural features of 3-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole make it an attractive candidate for further investigation. Studies have shown that compounds incorporating both piperidine and thiadiazole moieties often exhibit enhanced binding affinity to biological targets compared to simpler analogs. This observation suggests that the current compound could be particularly effective in modulating specific biological processes.

In addition to its structural complexity, this compound has demonstrated promising preliminary activity in various in vitro assays. Research has indicated that it may possess inhibitory properties against certain enzymes and receptors relevant to neurological disorders and cancer. The carbonyl group at the piperidine ring has been shown to play a crucial role in these interactions, likely through hydrogen bonding or other forms of non-covalent binding. Further investigation into these interactions will be essential to fully elucidate its mechanism of action.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful functionalization of each ring system while maintaining regioselectivity and stereochemical integrity. Advanced synthetic techniques have been employed to construct the complex framework efficiently. This synthetic approach not only highlights the synthetic prowess required but also underscores the importance of robust methodologies in producing such intricate molecules for drug discovery purposes.

As research continues to evolve, compounds like 3-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole are expected to play a crucial role in developing new therapeutic strategies. The integration of different pharmacophoric elements into a single molecular framework allows for greater flexibility in designing molecules with tailored properties. This approach aligns well with current trends in drug discovery, which emphasize polypharmacicity—the ability of a single molecule to interact with multiple targets—to achieve synergistic therapeutic effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules or as a scaffold for library design in high-throughput screening campaigns. Such libraries are instrumental in identifying novel lead compounds with high efficacy and low toxicity profiles.

In conclusion, 3-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole (CAS No 1219907-05-7) represents a significant advancement in pharmaceutical chemistry. Its intricate structure incorporates multiple pharmacophoric elements that contribute to its unique biological properties and potential therapeutic applications. Ongoing research into this compound promises further insights into its mechanisms of action and potential uses across various medical fields.